Cas no 1009377-06-3 (Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate)

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate is a chiral piperidine derivative with significant utility in organic synthesis and pharmaceutical applications. The compound features a stereochemically defined (2S,5R) configuration, ensuring high enantioselectivity in asymmetric reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The hydroxymethyl group at the 5-position offers versatility for further functionalization, such as oxidation or coupling reactions. This compound is particularly valuable as a building block for bioactive molecules, including alkaloids and peptidomimetics. Its rigid piperidine scaffold contributes to conformational control in drug design, while the Boc group simplifies purification and handling. The well-defined stereochemistry and multifunctional nature make it a preferred intermediate for medicinal chemistry research.
Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate structure
1009377-06-3 structure
Product Name:Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
CAS No:1009377-06-3
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD30471681
CID:4558884
PubChem ID:59277666
Update Time:2025-07-02

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
    • (2S,5R)-tert-Butyl 5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
    • (2S,5R)-1-Boc-5-(hydroxymethyl)-2-methylpiperidine
    • t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
    • DTXSID201140594
    • MFCD30471681
    • AS-53304
    • 1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
    • SCHEMBL8225670
    • 1,1-Dimethylethyl (2S,5R)-5-(hydroxymethyl)-2-methyl-1-piperidinecarboxylate
    • 1009377-06-3
    • AKOS030628662
    • (2S,5R)-tert-Butyl5-(Hydroxymethyl)-2-methylpiperidine-1-carboxylate
    • P16306
    • CS-0048593
    • VOQQCJIHTNEJEK-VHSXEESVSA-N
    • Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate
    • MDL： MFCD30471681
    • Inchi： 1S/C12H23NO3/c1-9-5-6-10(8-14)7-13(9)11(15)16-12(2,3)4/h9-10,14H,5-8H2,1-4H3/t9-,10+/m0/s1
    • InChI Key： VOQQCJIHTNEJEK-VHSXEESVSA-N
    • SMILES： O(C(C)(C)C)C(N1C[C@H](CO)CC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 229.167794g/mol
  • Monoisotopic Mass: 229.167794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 229.32g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8

Tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486164-250 mg
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .
 1009377-06-3
250MG
 €502.80 2022-07-29
abcr
AB486164-500 mg
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .
 1009377-06-3
500MG
 €942.00 2022-07-29
Chemenu
CM471395-250mg
1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
 1009377-06-3 95%+
250mg
 $492 2022-09-04
Chemenu
CM471395-1g
1-Piperidinecarboxylic acid, 5-(hydroxymethyl)-2-methyl-, 1,1-dimethylethyl ester, (2S,5R)-
 1009377-06-3 95%+
1g
 $1444 2022-09-04
eNovation Chemicals LLC
D587176-100mg
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
 1009377-06-3 97%
100mg
 $265 2024-07-21
eNovation Chemicals LLC
D587176-250MG
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
 1009377-06-3 97%
250mg
 $420 2024-07-21
eNovation Chemicals LLC
D587176-500MG
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
 1009377-06-3 97%
500mg
 $705 2024-07-21
eNovation Chemicals LLC
D587176-1G
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
 1009377-06-3 97%
1g
 $1055 2024-07-21
eNovation Chemicals LLC
D587176-5G
tert-butyl (2S,5R)-5-(hydroxymethyl)-2-methyl-piperidine-1-carboxylate
 1009377-06-3 97%
5g
 $3175 2024-07-21
abcr
AB486164-250mg
t-Butyl (2S,5R)-5-(hydroxymethyl)-2-methylpiperidine-1-carboxylate; .
 1009377-06-3
250mg
 €572.80 2024-04-21

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